methyl 2-((4-phenyl-5-((thiophene-2-carboxamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[4-phenyl-5-[(thiophene-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H16N4O3S2/c1-24-15(22)11-26-17-20-19-14(21(17)12-6-3-2-4-7-12)10-18-16(23)13-8-5-9-25-13/h2-9H,10-11H2,1H3,(H,18,23)
• InChI Key: MAWIXPMQLRZQDK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CNC(=O)C3=CC=CS3
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a triazole ring, and an acetate group. Thiophene is a five-membered heterocyclic compound with one sulfur atom. Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiophene and triazole rings contribute to the aromaticity of the compound.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the acetate group could undergo hydrolysis, and the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The properties of the entire compound would depend on the other functional groups present.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiophene derivatives have shown a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

The future directions for research on this compound could include exploring its potential therapeutic properties, given the known activities of other thiophene derivatives. Further studies could also investigate its physical and chemical properties, synthesis methods, and potential applications in various fields.